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Introduction

FINQUAT CT, with the INCI name Quaternium-75, is a complex quaternary ammonium
compound classified as a cationic surfactant.[1][2] Primarily utilized in the personal care
industry as a conditioning and antistatic agent, its amphiphilic nature also imparts significant
surface-active properties, making it a subject of interest for formulation scientists and
researchers.[1][3] This technical guide provides an in-depth analysis of the surface tension
reduction capabilities of FINQUAT CT, including available quantitative data, detailed
experimental methodologies for characterization, and a visualization of the underlying
principles of micellization.

Core Concepts in Surface Tension Reduction

Surfactants, or surface-active agents, are molecules composed of a hydrophilic (water-
attracting) head and a hydrophobic (water-repelling) tail. This dual nature allows them to
adsorb at the interface between two immiscible phases, such as air and water, thereby
reducing the surface tension.

A key parameter for any surfactant is its Critical Micelle Concentration (CMC). The CMC is the
concentration at which individual surfactant molecules (monomers) in a solution begin to self-
assemble into organized structures called micelles.[4][5] Below the CMC, the surface tension of
the solution decreases significantly with increasing surfactant concentration. Once the CMC is
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reached, the surface becomes saturated with surfactant monomers, and any additional
surfactant molecules form micelles in the bulk of the solution, leading to a plateau or a much
smaller change in surface tension.[4][5]

Quantitative Data on Surface Tension Reduction by
FINQUAT CT

The following table summarizes the available quantitative data regarding the surface-active
properties of FINQUAT CT.

Parameter Value Unit

Critical Micelle Concentration
(CMC)

0.05-0.10 mM

Surface Tension at CMC 26 - 29 mN/m

Note: This data is attributed to a single source and should be considered in the context of the
specific experimental conditions under which it was measured.

Experimental Protocols

While specific, detailed experimental protocols for FINQUAT CT are not widely published in
peer-reviewed literature, the following sections describe standard methodologies for
determining the surface tension and Critical Micelle Concentration (CMC) of cationic
surfactants like Quaternium-75.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)

A common and effective method for determining the CMC is to measure the surface tension of
a series of solutions with varying surfactant concentrations.[6] The surface tension values are
then plotted against the logarithm of the surfactant concentration. The point at which the slope
of the curve changes significantly corresponds to the CMC.[6]

1. Preparation of FINQUAT CT Solutions:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Determination_of_the_Critical_Micelle_Concentration_CMC_of_Disodium_Dodecenylsuccinate.pdf
https://cosmileeurope.eu/inci/detail/13539/quaternium-75/
https://www.benchchem.com/product/b1179535?utm_src=pdf-body
https://www.benchchem.com/product/b1179535?utm_src=pdf-body
https://www.benchchem.com/product/b1179535?utm_src=pdf-body
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.benchchem.com/product/b1179535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A stock solution of FINQUAT CT is prepared in deionized water at a concentration
significantly above the expected CMC.

o Aseries of dilutions are then made from the stock solution to create a range of
concentrations both below and above the anticipated CMC. Precision in preparing these
solutions is critical for accurate results.

2. Surface Tension Measurement:

The surface tension of each solution is measured using a tensiometer. Common methods

include:

» Du Nouy Ring Method: This technique involves slowly lifting a platinume-iridium ring from the
surface of the liquid.[7] The force required to detach the ring is directly proportional to the
surface tension.[7]

o Wilhelmy Plate Method: A thin platinum plate is brought into contact with the liquid surface,
and the force exerted on the plate due to wetting is measured.[7] This force is then used to
calculate the surface tension.

e Pendant Drop Method: The shape of a drop of the liquid hanging from a needle is analyzed.
The surface tension can be determined from the drop's geometry, which is influenced by the
balance between surface tension and gravity.[3]

3. Data Analysis:

e The measured surface tension values are plotted against the logarithm of the FINQUAT CT
concentration.

e The resulting graph will typically show two intersecting linear regions. The concentration at
the point of intersection is the Critical Micelle Concentration (CMC). The surface tension
value at this concentration is also recorded.

Visualizing Experimental Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate the key processes
involved in the characterization of FINQUAT CT's surface-active properties.
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Workflow for Determining CMC of FINQUAT CT.
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Conceptual Pathway of Micelle Formation.

Conclusion

FINQUAT CT (Quaternium-75) demonstrates significant surface-active properties,
characterized by its ability to lower the surface tension of aqueous solutions. The determination
of its Critical Micelle Concentration is fundamental to understanding and optimizing its
performance in various formulations. The experimental protocols outlined in this guide provide
a robust framework for the characterization of FINQUAT CT and other cationic surfactants. For
professionals in drug development, a thorough understanding of these properties is crucial for
creating stable and effective delivery systems, enhancing the solubility of poorly soluble active
ingredients, and controlling interfacial phenomena in complex formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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